Cas no 730963-04-9 (Benzoic acid,2-[(3-hydroxypropyl)amino]-)

Benzoic acid,2-[(3-hydroxypropyl)amino]- structure
730963-04-9 structure
Product Name:Benzoic acid,2-[(3-hydroxypropyl)amino]-
CAS No:730963-04-9
MF:C10H13NO3
MW:195.215122938156
CID:559224
Update Time:2022-07-26

Benzoic acid,2-[(3-hydroxypropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(3-hydroxypropyl)amino]-
    • Anthranilicacid, N-(3-hydroxypropyl)- (5CI)
    • Anthranilicacid,N-(3-hydroxypropyl)-(5CI)
    • Inchi: 1S/C10H13NO3/c12-7-3-6-11-9-5-2-1-4-8(9)10(13)14/h1-2,4-5,11-12H,3,6-7H2,(H,13,14)
    • InChI Key: GMMBUEMVLUBPEK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1NCCCO

Computed Properties

  • Exact Mass: 195.09
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 902
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.9

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